Cas no 1248170-47-9 ((4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine)
(4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine
- {4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine
- 2-Thiazolemethanamine, 4-[(2-methyl-1-piperidinyl)methyl]-
-
- Inchi: 1S/C11H19N3S/c1-9-4-2-3-5-14(9)7-10-8-15-11(6-12)13-10/h8-9H,2-7,12H2,1H3
- InChI Key: WMDGWLFGAKXABK-UHFFFAOYSA-N
- SMILES: S1C(CN)=NC(=C1)CN1CCCCC1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- XLogP3: 1
- Topological Polar Surface Area: 70.4
(4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-694189-0.05g |
{4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine |
1248170-47-9 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-694189-0.1g |
{4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine |
1248170-47-9 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-694189-0.25g |
{4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine |
1248170-47-9 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-694189-0.5g |
{4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine |
1248170-47-9 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-694189-1.0g |
{4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine |
1248170-47-9 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-694189-2.5g |
{4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine |
1248170-47-9 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-694189-5.0g |
{4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine |
1248170-47-9 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-694189-10.0g |
{4-[(2-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanamine |
1248170-47-9 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1356858-50mg |
(4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine |
1248170-47-9 | 98% | 50mg |
¥22971.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1356858-100mg |
(4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine |
1248170-47-9 | 98% | 100mg |
¥24084.00 | 2024-08-09 |
(4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine
Comprehensive Overview of (4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine (CAS No. 1248170-47-9)
The compound (4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine, identified by its CAS No. 1248170-47-9, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This thiazole derivative, characterized by its 2-methylpiperidine and methanamine functional groups, exhibits promising potential in various biomedical applications. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies.
In recent years, the demand for novel heterocyclic compounds like (4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine has surged due to their versatility in drug design. The thiazole ring in its structure is known for its role in enhancing bioavailability and metabolic stability, which are critical factors in the development of new therapeutics. Additionally, the presence of the 2-methylpiperidine moiety contributes to its lipophilicity, a property often associated with improved blood-brain barrier penetration.
One of the most frequently searched topics related to this compound is its potential application in neurological disorders. Given the rising global prevalence of conditions such as Alzheimer's disease and Parkinson's disease, researchers are exploring the neuroprotective effects of (4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine. Preliminary studies suggest that its unique structure may interact with neurotransmitter receptors, offering a new avenue for therapeutic intervention.
Another area of interest is the compound's potential role in cancer research. The thiazole scaffold is a common feature in many anticancer agents, and modifications to its structure, such as the addition of the methanamine group, can significantly alter its cytotoxic activity. Scientists are investigating whether CAS No. 1248170-47-9 could serve as a lead compound for the development of targeted therapies against specific cancer types.
The synthesis of (4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine involves a series of multi-step reactions, often starting with the construction of the thiazole core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are frequently discussed in organic chemistry forums, highlighting the compound's relevance in modern synthetic approaches.
From a commercial perspective, CAS No. 1248170-47-9 is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. Its pricing and availability are often influenced by factors such as batch size and purity requirements, making it essential for buyers to conduct thorough market research before procurement.
In conclusion, (4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine represents a fascinating example of how structural innovation can drive scientific progress. Its potential applications in neurology, oncology, and beyond make it a compound worth watching in the coming years. As research continues to unfold, the scientific community remains optimistic about its contributions to drug discovery and therapeutic development.
1248170-47-9 ((4-((2-Methylpiperidin-1-yl)methyl)thiazol-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)